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Compound of Interest

Compound Name: 1-Phenazinecarboxylic acid

Cat. No.: B122993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1-Phenazinecarboxylic acid (PCA), a

potent microbial secondary metabolite, and its application as a biocontrol agent. It includes

quantitative efficacy data, detailed experimental protocols, and diagrams illustrating its

mechanism of action and experimental workflows.

Introduction
1-Phenazinecarboxylic acid (PCA) is a nitrogen-containing heterocyclic compound produced

by various bacteria, most notably from the genus Pseudomonas.[1] It exhibits broad-spectrum

antibiotic activity against a wide range of plant pathogenic fungi, oomycetes, and bacteria.[2][3]

Due to its high efficiency, low toxicity to non-target organisms, and environmental compatibility,

PCA has been developed as a commercial biofungicide and is a subject of intense research for

novel biocontrol applications in agriculture.[3][4] In China, PCA has been registered under the

name "Shenqinmycin" for use against various plant pathogens.

Mechanism of Action
PCA employs a multi-pronged approach to inhibit and kill pathogenic microbes. Its primary

mechanisms revolve around the induction of oxidative stress and disruption of cellular integrity.

Induction of Reactive Oxygen Species (ROS): PCA treatment leads to a significant

accumulation of intracellular ROS within pathogens like Pestalotiopsis kenyana, Phellinus
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noxius, and Acidovorax citrulli. This oxidative burst damages vital cellular components,

including lipids, proteins, and nucleic acids.

Cellular and Morphological Damage: The compound causes severe physical damage to

pathogens. In fungi such as Botrytis cinerea, it distorts and damages hyphae and reduces

the formation of exopolysaccharides (EPS), which are important virulence factors. In bacteria

like Vibrio anguillarum, PCA can induce complete cell lysis, leading to the release of

cytoplasmic contents.

Enzyme Inhibition: Recent studies have shown that PCA can specifically target and inhibit

key enzymes essential for pathogen survival. For instance, it has been demonstrated to

target isocitrate lyase (ICL) in Valsa mali, which disrupts the glyoxylate cycle and alters the

lipid balance at the cell membrane. There is also evidence suggesting that PCA derivatives

may inhibit DNA-dependent RNA polymerase in some bacteria.

Mitochondrial Dysfunction: PCA can reduce the mitochondrial membrane potential in

pathogenic fungi, disrupting cellular energy production and triggering apoptotic pathways.

Biocontrol Agent

Pathogen Cell Inhibitory Outcomes

1-Phenazinecarboxylic Acid (PCA)

↑ Reactive Oxygen Species (ROS) Cell Membrane Damage

Enzyme Inhibition
(e.g., Isocitrate Lyase)

Mitochondrial Dysfunction

Cell Lysis / Apoptosis

Mycelial Distortion &
EPS Reduction

Click to download full resolution via product page

Caption: General mechanism of action of PCA against microbial pathogens.

Quantitative Efficacy Data
The following tables summarize the reported in vitro and in vivo efficacy of PCA against various

plant and aquatic pathogens.
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Table 1: Antifungal Activity of 1-Phenazinecarboxylic Acid

Target
Pathogen

Efficacy Metric Value (μg/mL) Notes Reference(s)

Botrytis cinerea MIC 25
In vitro mycelial

growth inhibition

ED₅₀ 3.12
50% effective

dose

ED₈₀ 12.5
80% effective

dose

Pestalotiopsis

kenyana
EC₅₀ 2.32

In vitro hyphal

growth inhibition

- 14

Achieved 57%

disease control

in vivo

Phellinus noxius - 40

Complete

inhibition of

mycelial growth

Vibrio

anguillarum
MIC 50

In vitro growth

inhibition

IC₅₀ 39.02
50% inhibitory

concentration

Aspergillus niger Inhibition Zone -
16 mm zone of

inhibition

Candida albicans Inhibition Zone -
17 mm zone of

inhibition

Table 2: Antibacterial Activity of 1-Phenazinecarboxylic Acid
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Target
Pathogen
Group

Efficacy Metric Value Notes Reference(s)

Gram-positive

bacteria
Inhibition Zone 16 - 28 mm

Includes

Staphylococcus

aureus

Gram-negative

bacteria
Inhibition Zone 13 - 36 mm

Broad range of

pathogens

Vibrio

anguillarum
In vivo 2 - 3 µg/mL

Significantly

prevented

infection in

zebrafish

Acidovorax

citrulli
- -

Effective in vitro,

key metabolite

for control

Fusarium

oxysporum
- -

Confirmed

antifungal activity

in vitro and in

vivo

Experimental Protocols
This section details standardized protocols for evaluating the biocontrol potential of PCA.

This protocol determines the Minimum Inhibitory Concentration (MIC) of PCA against a target

bacterium or fungus.

Materials:

Purified PCA

Sterile 96-well microplates
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Appropriate liquid culture medium (e.g., Luria-Bertani for bacteria, Potato Dextrose Broth for

fungi)

Pathogen culture in mid-logarithmic growth phase

Solvent for PCA (e.g., DMSO)

Microplate reader

Procedure:

Stock Solution: Prepare a concentrated stock solution of PCA in a suitable solvent (e.g., 10

mg/mL in DMSO).

Serial Dilution: a. Add 100 µL of sterile broth to all wells of a 96-well plate. b. Add a

calculated volume of PCA stock to the first well to achieve the highest desired concentration

(e.g., 2 µL of 10 mg/mL stock for a final volume of 100 µL to get 200 µg/mL, before adding

inoculum). c. Perform a 2-fold serial dilution by transferring 100 µL from the first well to the

second, mix, then transfer 100 µL to the third, and so on. Discard 100 µL from the last well in

the series.

Controls: Prepare a negative control (broth only), a positive control (broth + pathogen), and a

solvent control (broth + pathogen + solvent at the highest concentration used).

Inoculation: Adjust the pathogen culture to a standardized concentration (e.g., 1 x 10⁵

CFU/mL). Add 100 µL of this inoculum to each well (except the negative control), bringing the

final volume to 200 µL.

Incubation: Incubate the plate under optimal conditions for the pathogen (e.g., 28°C for 18-

24 hours).

Analysis: Determine the MIC by measuring the absorbance (e.g., at 600 nm). The MIC is the

lowest concentration of PCA that results in no visible growth (or an OD₆₀₀ < 0.05).
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Pathogen Inoculum to Wells

Incubate Plate
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

This rapid assay evaluates the ability of PCA to protect plants from soil-borne pathogens.

Materials:

Tomato seedlings (or other model plant), ~2 weeks old

PCA solution at a test concentration (e.g., 50 µg/mL)

Pathogen suspension (e.g., Ralstonia solanacearum or Fusarium oxysporum)

Sterile water

Pots with sterile soil or vermiculite

Growth chamber

Procedure:

Seedling Preparation: Gently uproot seedlings and wash the roots carefully with sterile water

to remove soil.

PCA Treatment: Divide seedlings into groups. Immerse the roots of the treatment group in

the PCA solution for a defined period (e.g., 30-60 minutes). For the control group, immerse

roots in sterile water (with solvent if applicable).

Pathogen Challenge: Prepare a suspension of the pathogen at a known concentration (e.g.,

1 x 10⁸ CFU/mL). After the PCA treatment, immerse the roots of both control and treated

seedlings in the pathogen suspension for 30 minutes.

Transplanting: Plant the inoculated seedlings into individual pots containing a sterile

substrate.

Incubation: Place the pots in a controlled growth chamber with conditions conducive to

disease development (e.g., high humidity, optimal temperature).
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Disease Assessment: Monitor the plants daily for up to 14 days. Score disease severity

based on a standardized scale (e.g., 0 = no symptoms, 5 = plant death).

Data Analysis: Calculate the disease severity index (DSI) and the biocontrol efficacy

percentage for the PCA treatment compared to the infected control.
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Caption: Workflow for an in vivo seedling root-dip biocontrol assay.

This protocol allows for the visualization of PCA's physical effects on fungal mycelia.
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Materials:

Fungal culture grown on agar or in liquid broth

PCA solution (e.g., at ED₅₀ or ED₈₀ concentration)

Primary fixative (e.g., 2.5% glutaraldehyde in phosphate buffer)

Phosphate buffer (e.g., 0.1 M, pH 7.2)

Ethanol series (30%, 50%, 70%, 85%, 95%, 100%)

Critical point dryer

Sputter coater (Gold or Gold-Palladium)

Scanning Electron Microscope

Procedure:

Treatment: Treat fungal mycelia with the PCA solution for a specified time (e.g., 96 hours).

Collect untreated mycelia as a control.

Fixation: Gently wash the mycelia with phosphate buffer and then immerse in the primary

fixative for at least 2 hours at 4°C.

Washing: Wash the samples three times with phosphate buffer (15 minutes per wash) to

remove the fixative.

Dehydration: Dehydrate the samples by passing them through a graded ethanol series,

spending 15-20 minutes at each concentration. Perform the final 100% ethanol step three

times.

Drying: Place the samples in a critical point dryer to remove the ethanol without causing

structural collapse.

Mounting and Coating: Mount the dried samples onto SEM stubs using carbon tape and

sputter-coat them with a thin layer of conductive metal to prevent charging.
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Imaging: Observe the samples under the SEM, focusing on differences in hyphal structure,

surface smoothness, and integrity between treated and control samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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